Cas no 1805317-99-0 (2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805317-99-0
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 4849479
• Update Time: 2025-05-26

2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H9F2N3/c10-9(11)6-3-7(1-2-12)14-8(4-6)5-13/h3-4,9H,1,5,13H2
• InChI Key： XMNKVWQVOOUQDI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)N=C(CN)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 0.1
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805317-99-0)

2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile, identified by the CAS number 1805317-99-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both an aminomethyl group and a difluoromethyl substituent in its molecular structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The structural features of 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile contribute to its reactivity and functionality. The aminomethyl side chain provides a nucleophilic site for further derivatization, enabling the formation of various functional groups such as amides, ureas, and sulfonamides. This versatility is particularly useful in medicinal chemistry, where the introduction of different pharmacophores can modulate biological activity. On the other hand, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules. Its electron-withdrawing nature can also influence the electronic properties of adjacent atoms, affecting the compound's interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The combination of an aminomethyl group and a difluoromethyl substituent in 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile positions it as a promising scaffold for designing novel bioactive molecules. Researchers have leveraged this compound in synthesizing potential drug candidates that target specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile is its role as a key intermediate in the synthesis of more complex molecules. The acetonitrile moiety at the 6-position provides a handle for further functionalization through reactions such as nucleophilic substitution or condensation reactions. This allows chemists to introduce additional pharmacophores or modify existing ones, tailoring the compound's properties to meet specific pharmacological requirements. Such flexibility is crucial in drug discovery pipelines, where iterative design and optimization are often necessary to achieve desired efficacy and safety profiles.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The difluoromethyl group, in particular, has been extensively studied for its ability to improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with biological targets. In the context of 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile, this substituent may play a critical role in optimizing drug-like characteristics such as solubility, permeability, and bioavailability. These factors are essential for ensuring that drug candidates progress effectively through preclinical and clinical development.

Recent advancements in computational chemistry have further facilitated the exploration of 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile as a building block for drug discovery. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By integrating experimental data with computational insights, scientists can design derivatives with enhanced potency and selectivity. This approach has been particularly effective in identifying novel inhibitors targeting enzymes involved in cancer metabolism or neurological disorders.

The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include nucleophilic addition reactions to introduce the aminomethyl group followed by electrophilic substitution or metal-catalyzed cross-coupling reactions to incorporate the difluoromethyl moiety. The acetonitrile group can be introduced via nucleophilic addition or condensation reactions with appropriate electrophiles. These synthetic strategies underscore the compound's versatility as a precursor for more complex molecules.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805317-99-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—comprising an aminomethyl, a difluoromethyl, and an acetonitrile group—make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in drug development pipelines.